Cas no 32480-00-5 (Nitromethane-13C)

Nitromethane-13C structure
Nitromethane-13C structure
Product Name:Nitromethane-13C
CAS No:32480-00-5
MF:CH3NO2
MW:62.0326750278473
CID:293648
PubChem ID:11029755
Update Time:2025-04-19

Nitromethane-13C Chemical and Physical Properties

Names and Identifiers

    • Methane-13C, nitro-(6CI,9CI)
    • (13)C-nitromethane
    • [13C]nitromethane
    • 292141_ALDRICH
    • I14-45386
    • nitro[13C]methane
    • nitromethane-(13)C
    • nitromethane-13C
    • Nitromethane-13C, 99 atom % 13C
    • DTXSID60452405
    • AKOS015913373
    • 32480-00-5
    • nitro(113C)methane
    • Nitromethane-13C
    • Inchi: 1S/CH3NO2/c1-2(3)4/h1H3/i1+1
    • InChI Key: LYGJENNIWJXYER-OUBTZVSYSA-N
    • SMILES: [O-][N+]([13CH3])=O

Computed Properties

  • Exact Mass: 62.019733174g/mol
  • Monoisotopic Mass: 62.019733174g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 27.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.145 g/mL at 25 °C
  • Melting Point: -29 °C(lit.)
  • Boiling Point: 101 °C(lit.)
  • Flash Point: 95 °F
  • Solubility: Not determined

Nitromethane-13C Security Information

  • Hazardous Material transportation number:UN 1261
  • WGK Germany:3
  • Hazard Category Code: 5-10-22
  • Safety Instruction: 41
  • Hazardous Material Identification: Xn
  • Risk Phrases:5-10-22
  • Packing Group:II
  • Hazard Level:3.2
  • HazardClass:3.2
  • PackingGroup:II

Nitromethane-13C Pricemore >>

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